Cas no 955650-67-6 (1-(4-chlorophenyl)-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylmethanesulfonamide)

• Product Name: 1-(4-chlorophenyl)-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylmethanesulfonamide
• CAS No: 955650-67-6
• MF: C₂₁H₁₉ClN₂O₄S
• MW: 430.904563188553
• CID: 5981675
• PubChem ID: 16944064
• Update Time: 2025-06-14

1-(4-chlorophenyl)-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylmethanesulfonamide
• 1-(4-chlorophenyl)-N-[2-(furan-2-carbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]methanesulfonamide
• AKOS024647441
• 1-(4-chlorophenyl)-N-(2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)methanesulfonamide
• 1-(4-chlorophenyl)-N-[2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]methanesulfonamide
• 955650-67-6
• F2417-0391

• Inchi： 1S/C21H19ClN2O4S/c22-18-6-3-15(4-7-18)14-29(26,27)23-19-8-5-16-9-10-24(13-17(16)12-19)21(25)20-2-1-11-28-20/h1-8,11-12,23H,9-10,13-14H2
• InChI Key： BDGHFXHKXVWYFJ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C=C1)S(NC1=CC2=C(C=C1)CCN(C(C1=CC=CO1)=O)C2)(=O)=O

Computed Properties

• Exact Mass: 430.0754060g/mol
• Monoisotopic Mass: 430.0754060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 88Ų

Additional information on 1-(4-chlorophenyl)-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylmethanesulfonamide

Recent Advances in the Study of 1-(4-chlorophenyl)-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylmethanesulfonamide (CAS: 955650-67-6)

The compound 1-(4-chlorophenyl)-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylmethanesulfonamide (CAS: 955650-67-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioactivity and pharmacokinetic profile. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the furan-2-carbonyl moiety significantly improved the compound's binding affinity to target proteins involved in inflammatory pathways. The study utilized molecular docking and dynamic simulations to predict interactions with cyclooxygenase-2 (COX-2), suggesting a potential role in anti-inflammatory therapies.

In addition to its anti-inflammatory potential, 1-(4-chlorophenyl)-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylmethanesulfonamide has shown promise in oncology research. A preclinical study conducted by researchers at the National Cancer Institute (2024) revealed that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of the Bcl-2 protein. The study highlighted the compound's ability to induce apoptosis via mitochondrial pathways, making it a candidate for further investigation in targeted cancer therapies.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Results from these studies indicate that the compound has moderate oral bioavailability and a favorable half-life, although further optimization may be required to minimize hepatic first-pass metabolism. Advanced formulations, such as nanoparticle-based delivery systems, are currently being explored to enhance its therapeutic efficacy.

Despite these promising findings, challenges remain in the clinical translation of 1-(4-chlorophenyl)-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylmethanesulfonamide. Issues such as off-target effects and potential toxicity at higher doses need to be addressed through rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound and bring it closer to clinical trials.

In conclusion, the latest research on 1-(4-chlorophenyl)-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylmethanesulfonamide underscores its potential as a versatile therapeutic agent. Continued exploration of its pharmacological properties and optimization of its chemical structure will be crucial in unlocking its full therapeutic potential. This compound represents an exciting avenue for future research in chemical biology and drug discovery.